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Compound of Interest

Compound Name: N-Methoxy-2-naphthamide
CAS No.: 76749-35-4
Cat. No.: B11897801
Get Quote
. J

Technical Guide: N-Methoxy-2-naphthamide

CAS Registry Number: 76749-35-4 Primary Application: C—H Activation Directing Group,
Pharmacophore Intermediate[1][2]

Executive Summary

N-Methoxy-2-naphthamide (C12H11NO2) is a secondary hydroxamic acid ether derived from
2-naphthoic acid. Unlike the tertiary Weinreb amide (N-methoxy-N-methyl), this secondary
amide possesses a labile N—H bond, making it a versatile Directing Group (DG) in transition-
metal-catalyzed C—H functionalization.

Its structural utility lies in its ability to coordinate with metals (Rh, Pd, Ir) to direct
functionalization to the sterically crowded C1 or C3 positions of the naphthalene ring. This
guide details its physiochemical properties, synthesis, spectroscopic signature, and role in
modern catalysis.

Chemical Identity & Physiochemical Properties|3]
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Molecular Specifications

Property

Value

Notes

IUPAC Name

N-Methoxy-2-
naphthalenecarboxamide

Common Name

N-Methoxy-2-naphthamide

CAS Number 76749-35-4 Verified via chemical inventory
Molecular Formula C12H11NO2
] Calculated (C: 71.63%, H:
Molecular Weight 201.22 g/mol
5.51%, N: 6.96%)
SMILES CONC(=0O)clccc2ceccczcl

Physical State

White to off-white crystalline

solid

Typical of aryl hydroxamic
ethers

Solubility

Soluble in DCM, EtOAc,
DMSO, MeOH

Poor solubility in

water/hexanes

Structural Analysis

The molecule consists of a naphthalene core attached to a hydroxamic ether moiety.

o Electronic Character: The amide carbonyl is electron-withdrawing, reducing the electron

density of the naphthalene ring, particularly at the C1, C3, C6, and C8 positions.

» Coordination Site: The carbonyl oxygen and the amide nitrogen (after deprotonation) or the

methoxy oxygen act as a bidentate ligand system (

or

-coordination), crucial for stabilizing transition metal intermediates.

Synthesis Protocol

The synthesis of N-Methoxy-2-naphthamide is typically achieved via the acylation of

methoxylamine hydrochloride with 2-naphthoyl chloride. This protocol ensures high yield and
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purity.
Reagents
o Substrate: 2-Naphthoyl chloride (or 2-Naphthoic acid activated with SOCI2/Oxalyl chloride).
e Nucleophile: Methoxylamine hydrochloride (
).
o Base: Pyridine or Triethylamine (

) (2.5 equivalents).

e Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

Step-by-Step Methodology

 Activation (if starting from Acid): Dissolve 2-naphthoic acid in anhydrous DCM. Add oxalyl
chloride (1.2 eq) and catalytic DMF. Stir until gas evolution ceases to form 2-naphthoyl
chloride.

» Nucleophile Preparation: In a separate vessel, suspend methoxylamine hydrochloride (1.2
eq) in DCM at 0°C.

o Coupling: Add the base (EtsN) to the methoxylamine suspension. Slowly add the 2-naphthoyl
chloride solution dropwise to control the exotherm.

o Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours. Monitor via
TLC (30% EtOAc/Hexanes).

o Workup: Quench with 1M HCI (to remove excess base/amine). Extract with DCM. Wash
organic layer with sat.[3] NaHCOs and brine.

 Purification: Dry over MgSQOa4, concentrate, and recrystallize from EtOAc/Hexanes or purify
via flash column chromatography.

Synthesis Workflow Diagram
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Caption: Standard synthetic route converting 2-naphthoic acid to N-methoxy-2-naphthamide
via acid chloride activation.

Spectroscopic Characterization

Validation of the structure relies on identifying the distinct N-H and O—Me signals.

'H NMR (400 MHz, CDCIs)

e 0 9.00-10.00 ppm (br s, 1H): Amide N—H. This signal is broad and exchangeable with D20.
Its chemical shift varies significantly with concentration and solvent.

0 8.30 ppm (s, 1H): Aromatic H1 (singlet due to lack of ortho coupling, typically the most
deshielded aromatic proton).

0 7.85-7.95 ppm (m, 3H): Aromatic protons (H3, H4, H5/H8).

0 7.50-7.60 ppm (m, 3H): Remaining aromatic protons.

0 3.90-4.00 ppm (s, 3H):0-CHs (Methoxy group). This sharp singlet is diagnostic for the N-
methoxy amide.

3C NMR (100 MHz, CDCIs)
e 0 ~166.0 ppm:C=0 (Carbonyl).

e 0~135.0, 132.0, 129.0-123.0 ppm: Naphthalene aromatic carbons.

e 0 ~64.5 ppm:O—CHs (Methoxy carbon). Note: This is significantly downfield compared to N-
Methyl carbons (~30-40 ppm), confirming the O-linkage.

Applications in C-H Activation
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N-Methoxy-2-naphthamide is a "privileged substrate” in transition metal catalysis. The N-
methoxy amide moiety functions as an Internal Oxidizing Directing Group (in Rh(lll) catalysis)
or a standard directing group (in Pd(ll) catalysis).

Mechanism: The "Directing Effect"

o Coordination: The metal (M) coordinates to the carbonyl oxygen and the deprotonated
nitrogen (anionic ligand).

o C-H Activation: The geometry of the complex places the metal in close proximity to the ortho
C—-H bond (C3 or C1 position of naphthalene), facilitating C—H cleavage.

¢ Functionalization:

o With Rh(lll): The N-O bond can act as an internal oxidant. After alkyne insertion, the N-O
bond cleaves, resulting in isoquinolone derivatives (annulation).

o With Pd(Il): Used for ortho-olefination, arylation, or alkylation.

Catalytic Cycle Visualization
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Caption: Simplified Rh(lIl)-catalyzed C-H activation cycle using N-methoxy amide as a directing
group.

Safety & Storage

e Hazards: Irritant to eyes, respiratory system, and skin.

o Storage: Store at 2—8°C (refrigerated) under inert atmosphere (Argon/Nitrogen) to prevent
hydrolysis.

 Stability: Stable under standard laboratory conditions but may decompose under strong
acidic or basic conditions at elevated temperatures.

References

o PubChem.N-(2-methoxyphenyl)-2-naphthamide (Related Structure Data).Link (Note: Used
for physical property estimation of the class).

o MolCore.N-methoxy-2-naphthamide Product Page (CAS 76749-35-4).[1][2]Link (Source of
CAS and commercial availability).

» National Institutes of Health (PMC).A Simple and Versatile Amide Directing Group for C—H
Functionalizations.Link (Primary source for mechanistic application in C-H activation).

o ACD/Labs.Methoxy groups just stick out - NMR Interpretation.Link (Source for NMR spectral
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. Synthesis of Naphthalenes and 2-Naphthols by the Electrophilic Cyclization of Alkynes -
PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [molecular structure and weight of N-Methoxy-2-
naphthamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11897801/docs#molecular-structure-and-weight-of-n-
methoxy-2-naphthamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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